Cas no 749896-93-3 (4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid)

4-[4-(Morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid is a sulfonamide derivative featuring a morpholine sulfonyl group and a butanoic acid moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for designing biologically active molecules. The presence of both sulfonamide and carboxylic acid functional groups enhances its utility in conjugation and derivatization reactions. Its structural features may contribute to improved solubility and binding affinity in target interactions, making it valuable for drug discovery applications. The morpholine sulfonyl group further adds to its stability and potential as a scaffold for developing enzyme inhibitors or receptor modulators.
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid structure
749896-93-3 structure
Product Name:4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid
CAS No:749896-93-3
MF:C14H20N2O7S2
MW:392.447801589966
CID:844106
PubChem ID:5006171
Update Time:2025-11-01

4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-CHLOROMETHYL-[1,2,4]OXADIAZOL-3-YL)-PYRIDINE
    • 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]pyridine
    • 4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid
    • 4-({[4-(morpholin-4-ylsulfonyl)phenyl]sulfonyl}amino)butanoic acid
    • AKOS008010827
    • 4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoicacid
    • EN300-10384
    • Z45674546
    • 749896-93-3
    • CS-0230422
    • 4-[(4-morpholin-4-ylsulfonylphenyl)sulfonylamino]butanoic Acid
    • Inchi: 1S/C14H20N2O7S2/c17-14(18)2-1-7-15-24(19,20)12-3-5-13(6-4-12)25(21,22)16-8-10-23-11-9-16/h3-6,15H,1-2,7-11H2,(H,17,18)
    • InChI Key: SVGOVWRQLRIXBV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)S(NCCCC(=O)O)(=O)=O)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 392.07119333g/mol
  • Monoisotopic Mass: 392.07119333g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 147Ų

4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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749896-93-3 95%+
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$*** 2023-05-29
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Enamine
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Enamine
EN300-10384-5.0g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1301092-50mg
4-[4-(morpholine-4-sulfonyl)benzenesulfonamido]butanoic acid
749896-93-3 98%
50mg
¥1188.00 2024-04-30
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